Cas no 2034522-29-5 (2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide
• CAS No: 2034522-29-5
• MF: C₁₅H₁₅N₅O₄
• MW: 329.310702562332
• CID: 6223128
• PubChem ID: 121137477
• Update Time: 2025-06-12

2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide
• F6438-3046
• 2-(1,2-benzoxazol-3-yl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide
• 2-(benzo[d]isoxazol-3-yl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide
• 2034522-29-5
• AKOS032456722

• Inchi： 1S/C15H15N5O4/c1-22-14-17-12(18-15(19-14)23-2)8-16-13(21)7-10-9-5-3-4-6-11(9)24-20-10/h3-6H,7-8H2,1-2H3,(H,16,21)
• InChI Key： ZYFQYJPQKZUUNI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCC2N=C(N=C(N=2)OC)OC)=O)=N1

Computed Properties

• Exact Mass: 329.11240398g/mol
• Monoisotopic Mass: 329.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide

Recent Advances in the Study of 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide (CAS: 2034522-29-5)

The compound 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide (CAS: 2034522-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazole and triazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties.

One of the key findings from the latest research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide exhibits high selectivity and efficacy in targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This discovery opens new avenues for the development of novel anti-inflammatory drugs with potentially fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's antimicrobial activity. Recent investigations have revealed that 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide displays broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism underlying this activity appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

In addition to its biological activities, significant progress has been made in the synthetic chemistry of this compound. Researchers have developed more efficient and scalable synthetic routes, which are crucial for large-scale production and further pharmacological evaluation. The optimization of reaction conditions has led to higher yields and purity, addressing some of the challenges previously encountered in its synthesis.

Looking ahead, the potential applications of 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide extend beyond its current uses. Ongoing studies are exploring its utility in cancer therapy, neurodegenerative diseases, and other conditions where modulation of specific enzymatic pathways could be beneficial. The compound's versatility and efficacy make it a valuable tool for both basic research and drug development.

In conclusion, the recent advancements in the study of 2-(1,2-benzoxazol-3-yl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide highlight its potential as a multifaceted therapeutic agent. Continued research efforts are expected to further unravel its mechanisms and expand its applications, paving the way for innovative treatments in the chemical biology and pharmaceutical fields.